7-(4-methoxy-1-phenyl-1H-pyrazole-3-carbonyl)-1,7-diazaspiro[3.5]nonan-2-one

• IUPAC Name: 7-(4-methoxy-1-phenylpyrazole-3-carbonyl)-1,7-diazaspiro[3.5]nonan-2-one
• InChI: InChI=1S/C18H20N4O3/c1-25-14-12-22(13-5-3-2-4-6-13)20-16(14)17(24)21-9-7-18(8-10-21)11-15(23)19-18/h2-6,12H,7-11H2,1H3,(H,19,23)
• InChI Key: VTBPRLSVFZMVCY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN(N=C1C(=O)N2CCC3(CC2)CC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol

Description

Pyrazoles are a type of organic compound with a five-membered aromatic ring structure that includes two nitrogen atoms at positions 1 and 2 and three carbon atoms. They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry. Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities.

Synthesis Analysis

Pyrazole nucleus is synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A number of synthetic techniques have been developed, with a special emphasis placed on a thorough examination of response processes.

Molecular Structure Analysis

The molecular structure of pyrazoles is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Chemical Reactions Analysis

Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. They are involved in a variety of chemical reactions, and their structure allows for a wide range of substitutions and transformations.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazoles can vary widely depending on their specific structure. In general, they are characterized by their aromaticity, the presence of nitrogen atoms, and the ability to form hydrogen bonds.

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary widely depending on their specific structure and the biological target they interact with. For example, some pyrazole derivatives have shown potent antileishmanial and antimalarial activities.

Future Directions

The future directions in the field of pyrazole research involve the development of new synthetic techniques and the exploration of their biological activity. The goal is to discuss the current developments in synthetic techniques and biological activity related to pyrazole derivatives.